Cas no 1040685-10-6 (N-(4-Isobutoxybenzyl)-1-propanamine)

• Product Name: N-(4-Isobutoxybenzyl)-1-propanamine
• CAS No: 1040685-10-6
• MF: C₁₄H₂₃NO
• MW: 221.338524103165
• CID: 1076663
• PubChem ID: 28308414
• Update Time: 2025-04-20

N-(4-Isobutoxybenzyl)-1-propanamine Chemical and Physical Properties

Names and Identifiers

• N-(4-Isobutoxybenzyl)-1-propanamine
• n-(4-Isobutoxybenzyl)propan-1-amine
• AKOS005295741
• Z409367196
• 1040685-10-6
• N-[[4-(2-methylpropoxy)phenyl]methyl]propan-1-amine
• CS-0297962
• {[4-(2-methylpropoxy)phenyl]methyl}(propyl)amine

• MDL： MFCD10687777
• Inchi： 1S/C14H23NO/c1-4-9-15-10-13-5-7-14(8-6-13)16-11-12(2)3/h5-8,12,15H,4,9-11H2,1-3H3
• InChI Key： GRJVQNMJFISESN-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CNCCC)CC(C)C

Computed Properties

• Exact Mass: 221.177964357g/mol
• Monoisotopic Mass: 221.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 21.3Ų